Cas no 2680671-79-6 (tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate)

Tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate is a specialized intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its structure features a bromo-substituted pyrazine core, a cyclobutoxy group, and a tert-butyl carbamate protecting group, making it a versatile precursor for further functionalization. The bromine atom facilitates cross-coupling reactions, while the carbamate group provides stability and controlled deprotection. The cyclobutoxy moiety introduces steric and electronic effects that can influence reactivity and selectivity in downstream applications. This compound is well-suited for constructing complex heterocyclic frameworks, offering researchers a reliable building block for drug discovery and material science. Its high purity and defined reactivity profile ensure consistent performance in synthetic workflows.
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate structure
2680671-79-6 structure
Product Name:tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate
CAS No:2680671-79-6
MF:C13H18BrN3O3
MW:344.204322338104
CID:5621046
PubChem ID:165931547
Update Time:2025-05-27

tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate
    • 2680671-79-6
    • EN300-28297624
    • Inchi: 1S/C13H18BrN3O3/c1-13(2,3)20-12(18)17-10-11(16-9(14)7-15-10)19-8-5-4-6-8/h7-8H,4-6H2,1-3H3,(H,15,17,18)
    • InChI Key: MOLUPFPZFDCKKR-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=N1)OC1CCC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 343.05315g/mol
  • Monoisotopic Mass: 343.05315g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 73.3Ų

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Additional information on tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate (CAS No. 2680671-79-6)

The compound tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate (CAS No. 2680671-79-6) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazine core substituted with a bromo group and a cyclobutoxy moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and medicinal chemistry applications.

One of the key features of tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate is its role as a building block for heterocyclic compounds. The presence of the tert-butyl carbamate group enhances its stability, while the bromo substituent offers a reactive site for further functionalization. This makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In recent years, the demand for pyrazine derivatives has surged, driven by their applications in kinase inhibitors and anticancer agents. The cyclobutoxy group in this compound adds a sterically constrained element, which can influence the pharmacokinetic properties of derived molecules. This aligns with the growing trend in fragment-based drug design, where small, rigid fragments are used to optimize drug-like properties.

From an industrial perspective, tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate is gaining attention due to its potential in green chemistry initiatives. Its synthetic pathways can be optimized to reduce waste and improve atom economy, addressing the increasing focus on sustainable chemical processes. Researchers are also exploring its use in catalysis and material science, where its unique electronic properties could play a role in developing advanced materials.

The compound's CAS No. 2680671-79-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Its structural complexity and functional group diversity make it a subject of interest in computational chemistry studies, where molecular modeling can predict its reactivity and interactions with biological targets.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The pyrazine scaffold is known to penetrate the blood-brain barrier, and modifications like the cyclobutoxy group could enhance this property. This has led to increased research into its applications for neurodegenerative diseases and psychiatric disorders, topics that are highly searched in medical and pharmaceutical communities.

In summary, tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate (CAS No. 2680671-79-6) represents a multifaceted tool for researchers. Its applications span drug discovery, material science, and sustainable chemistry, making it a compound of significant scientific and industrial value. As the field of precision medicine and targeted therapies expands, the importance of such specialized intermediates will only continue to grow.

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